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Compound Name: Amiton oxalate
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Abstract

Amiton oxalate, the oxalate salt of the potent organophosphate acetylcholinesterase (AChE)
inhibitor Amiton, presents a valuable, albeit highly toxic, tool for researchers in neurobiology,
toxicology, and pharmacology. Historically developed as an insecticide and acaricide, its potent
and irreversible inhibition of AChE makes it a significant compound for studying the cholinergic
nervous system, modeling organophosphate poisoning, and investigating the downstream
effects of cholinergic hyperstimulation. This technical guide provides an in-depth overview of
the core properties of Amiton oxalate, its mechanism of action, and potential research
applications, supported by available quantitative data and detailed experimental protocols.

Introduction

Amiton oxalate (CAS Registry Number: 3734-97-2) is the oxalate salt of Amiton (S-[2-
(diethylamino)ethyl] O,O-diethyl phosphorothioate), a highly toxic organophosphate compound.
[1] Like other organophosphates, its primary mechanism of action is the irreversible inhibition of
acetylcholinesterase (AChE), the enzyme responsible for the breakdown of the
neurotransmitter acetylcholine (ACh).[2] This inhibition leads to an accumulation of ACh at
cholinergic synapses, resulting in overstimulation of both muscarinic and nicotinic acetylcholine
receptors and subsequent toxic effects.[2] Due to its high toxicity, Amiton oxalate is not used
in agriculture, but its potent bioactivity makes it a subject of interest for specific research
applications.
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Physicochemical and Toxicological Properties

A comprehensive understanding of the physicochemical and toxicological properties of Amiton
oxalate is critical for its safe handling and application in a research setting.

Physicochemical Data

Property Value Reference(s)
Chemical Formula C12H26NO7PS [3]
Molecular Weight 359.37 g/mol [3]
Appearance Solid powder [3]
Melting Point 98-99 °C [4]
Solubility Soluble in DMSO [3]

Toxicological Data

Amiton oxalate is a highly toxic compound, primarily through its potent inhibition of
acetylcholinesterase. Exposure can lead to severe organophosphate poisoning.[2]

Parameter Value Species Route Reference(s)
) ) Not explicitly
LD50 (Amiton Rat (albino, o
) 9 mg/kg Oral cited in search
acid oxalate) male)
results

Symptoms of Exposure: Acute exposure to Amiton oxalate can cause rapid and severe
symptoms of organophosphate poisoning, including headache, dizziness, blurred vision,
tightness in the chest, sweating, nausea, vomiting, diarrhea, muscle twitching, convulsions,
coma, and potentially death.[2] It can also cause damage to the nervous system, leading to
numbness, "pins and needles," and weakness in the extremities.[2]

Mechanism of Action: Cholinergic Signaling
Pathway
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Amiton oxalate exerts its effects by irreversibly inhibiting acetylcholinesterase (AChE). This
leads to an accumulation of acetylcholine (ACh) in the synaptic cleft, causing hyperstimulation
of postsynaptic muscarinic and nicotinic receptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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